![molecular formula C6H10O4 B3050383 3,4-Dihydroxyhexane-2,5-dione CAS No. 25566-16-9](/img/structure/B3050383.png)
3,4-Dihydroxyhexane-2,5-dione
Overview
Description
3,4-Dihydroxyhexane-2,5-dione is a chemical compound with the molecular formula C6H10O4 . It has a molecular weight of 146.14 .
Synthesis Analysis
The synthesis of this compound can be achieved from Methylglyoxal . There are several synthetic routes available for the production of this compound .Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 10 hydrogen atoms, and 4 oxygen atoms . It has been found that two molecules of this compound can condense to afford a novel, tricyclic acetal .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 349.1±37.0 °C and a predicted density of 1.242±0.06 g/cm3 . Its melting point is 74 °C .Scientific Research Applications
Conversion in Organic Synthesis
3,4-Dihydroxyhexane-2,5-dione is involved in the transformation of pyrrolidine-2,5-dione to maleimide through Tosylation. This process has significance in understanding the properties of these compounds and related organic synthesis (Yan et al., 2018).
Role in Ketosis
During ketosis, this compound (as 3-hydroxyhexane-2,5-dione) plays a role in buffering the α-oxoaldehyde methylglyoxal, a byproduct involved in aging and diabetes-related diseases. This process involves a non-enzymatic reaction during diabetic and dietary ketosis (Salomón et al., 2017).
Catalysis and Material Science
This compound derivatives are being explored in catalysis and material science. For example, its derivatives play a role in the inhibition of corrosion in materials (Chafiq et al., 2020), and in the synthesis of new compounds with potential applications in organic and medicinal research (Xiang et al., 2015).
Environmental Impact
Its derivatives are also being studied for their environmental impact, particularly in green chemistry applications, such as the transformation of bio-derived furans to valuable ketoacids and diketones (Gupta et al., 2015). This research highlights the potential of this compound in sustainable chemical processes.
Photophysics and Electronics
In the field of photophysics and electronics, derivatives of this compound, such as diketopyrrolopyrrole, are used in the study of linear photophysics and stimulated emission, which has implications in the development of new electronic materials (Zadeh et al., 2015).
Medical Research
In medical research, derivatives of this compound are studied for their anticancer properties. These compounds have shown potential activity against different cancer cell lines, opening new avenues for cancer treatment (Dang Thi et al., 2015).
properties
IUPAC Name |
3,4-dihydroxyhexane-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O4/c1-3(7)5(9)6(10)4(2)8/h5-6,9-10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQDWELNLPMBYMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(C(=O)C)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00948453 | |
Record name | 1,6-Dideoxyhexo-2,5-diulose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00948453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25566-16-9, 36871-96-2 | |
Record name | 3,4-Dihydroxy-2,5-hexanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25566-16-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dihydroxyhexane-2,5-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025566169 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | threo-2,5-Hexodiulose, 1,6-dideoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,6-Dideoxyhexo-2,5-diulose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00948453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dihydroxyhexane-2,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.809 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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